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Compound of Interest

Compound Name: (2S)-5-Methoxyflavan-7-ol

Cat. No.: B026634 Get Quote

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

(2S)-5-Methoxyflavan-7-ol, a natural product isolated from Dragon's blood resin.[1] Adherence

to these procedural guidelines is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance. The following protocols are based on general best practices

for laboratory chemical waste management and should be adapted to meet local and

institutional regulations.

I. Immediate Safety and Handling Considerations
While specific hazard information for (2S)-5-Methoxyflavan-7-ol is not readily available, it is

prudent to handle it with the care afforded to all laboratory chemicals of unknown toxicity.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields or goggles, chemical-resistant gloves, and a lab coat.[2][3]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.[3][4]

Spill Response: In the event of a spill, prevent further leakage if it is safe to do so.[3] Absorb

solids with an inert material and collect for disposal. Avoid generating dust.[3][5] Ensure the

area is well-ventilated.
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II. Chemical Waste Profile and Segregation
Proper segregation of chemical waste is paramount to prevent incompatible materials from

mixing.[6][7]

Property

Information for (2S)-5-

Methoxyflavan-7-ol (and

related flavanoids)

Disposal Implication

Physical State
Likely a solid, similar to related

flavones.[2][5]

Collect as solid chemical

waste.

Hazards

Specific hazards are not well-

documented. Assume it may

be an irritant.

Handle with appropriate PPE.

Do not dispose of in regular

trash.[8][9]

Reactivity

No specific reactivity data is

available. Avoid mixing with

strong oxidizing agents, acids,

or bases.[6]

Segregate from incompatible

waste streams.[6][7]

Solubility
Likely soluble in organic

solvents.[10]

Aqueous solutions should not

be disposed of down the drain

unless explicitly permitted by

EHS.[7][9][11]

III. Step-by-Step Disposal Protocol
Follow this procedure for the routine disposal of (2S)-5-Methoxyflavan-7-ol from a laboratory

setting.

Waste Identification:

Characterize the waste. Is it pure (2S)-5-Methoxyflavan-7-ol, a solution in a solvent, or a

mixture with other reagents?

This compound is not explicitly listed as an acutely toxic chemical (P-list), but it should be

treated as a hazardous chemical waste.[11]
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Container Selection and Labeling:

Select a waste container that is chemically compatible with the waste. A high-density

polyethylene (HDPE) container is generally a safe choice.[6][11]

The container must be in good condition, with a secure, leak-proof lid.[8]

Label the container clearly with "Hazardous Waste" and the full chemical name: "(2S)-5-
Methoxyflavan-7-ol". If it is a solution, list all components and their approximate

concentrations.

Waste Accumulation:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[6][11]

Keep the waste container closed except when adding waste.[7][11]

Do not mix incompatible waste streams in the same container. For example, halogenated

and non-halogenated solvent wastes should be collected separately.[7]

Request for Disposal:

Once the container is full or you have no further use for it, contact your institution's

Environmental Health and Safety (EHS) department to arrange for a waste pickup.[11]

Do not pour (2S)-5-Methoxyflavan-7-ol or its solutions down the drain.[9][11] Hazardous

chemicals must be disposed of through the proper channels.[8][11]

IV. Logical Flow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the disposal of (2S)-5-
Methoxyflavan-7-ol.
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Caption: Disposal workflow for (2S)-5-Methoxyflavan-7-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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